

endogenous function of Heptadecanamide in cellular signaling

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Heptadecanamide*

CAS No.: *25844-13-7*

Cat. No.: *B1601380*

[Get Quote](#)

An In-Depth Technical Guide to the Endogenous Function of **Heptadecanamide** in Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fatty acid amides represent a burgeoning class of endogenous lipid signaling molecules with diverse physiological roles, from neurotransmission to metabolic regulation. While significant research has focused on prototypical members like the endocannabinoid anandamide and the sleep-inducing molecule oleamide, the functions of many other species, such as the odd-chain primary amide **heptadecanamide** (C17:0 amide), remain largely unexplored. This technical guide synthesizes the current understanding of fatty acid amide signaling to construct a predictive functional framework for **heptadecanamide**. We extrapolate from the known bioactivity of its structural analogs and its corresponding fatty acid (heptadecanoic acid) to hypothesize its involvement in key cellular signaling pathways, including the endocannabinoid and peroxisome proliferator-activated receptor (PPAR) systems. Furthermore, we provide a comprehensive suite of detailed experimental protocols and workflows, empowering

researchers to systematically investigate and validate the endogenous roles of **heptadecanamide**. This guide serves as a foundational resource for scientists and drug development professionals aiming to unlock the therapeutic potential of this understudied lipid mediator.


The Landscape of Fatty Acid Amide Signaling

Work over the last two decades has solidified fatty acid amides as a crucial class of endogenous signaling molecules.^[1] They are broadly categorized into N-acylethanolamines (NAEs), such as anandamide, and primary fatty acid amides (PFAMs), like oleamide, to which **heptadecanamide** belongs.^[1] These lipids are characterized by a fatty acyl chain linked via an amide bond to a headgroup, a simple structural motif that belies their functional complexity.^[2] Their signaling functions are often transient and localized, a feature tightly controlled by on-demand biosynthesis and rapid enzymatic degradation.^{[1][3]}

Biosynthesis and Metabolic Control

The cellular levels of fatty acid amides are not maintained in storage vesicles but are produced in response to specific physiological stimuli. The biosynthesis of PFAMs is thought to involve the oxidation of N-fatty acylglycines, a reaction catalyzed by peptidylglycine α -amidating monooxygenase (PAM).^[4]

Conversely, the primary catabolic enzyme responsible for hydrolyzing and thus inactivating a broad range of fatty acid amides is Fatty Acid Amide Hydrolase (FAAH).^{[1][5]} The rapid degradation of these signaling lipids by FAAH means that many of their fundamental endogenous roles may still be undiscovered.^[1] The activity of this enzymatic machinery provides a critical control point for regulating the tone and duration of fatty acid amide signaling.



[Click to download full resolution via product page](#)

Caption: Generalized lifecycle of a Primary Fatty Acid Amide (PFAM).

Established Signaling Paradigms

The function of a given fatty acid amide is dictated by its molecular targets. Two well-characterized receptor systems are central to this signaling network.

- **G-Protein Coupled Receptors (GPCRs):** The Endocannabinoid System: The discovery that anandamide is an endogenous ligand for cannabinoid receptors (CB1 and CB2) was a landmark finding.[1][6] These GPCRs are integral to regulating neurotransmitter release, pain perception, appetite, and memory.[6][7][8] Oleamide, a PFAM, also exhibits cannabinoid-like activity by acting as an agonist at CB1 receptors.[1] Activation of CB1 typically leads to the inhibition of adenylyl cyclase, modulation of ion channels, and activation of the MAPK signaling cascade.[9]
- **Nuclear Receptors: PPARs:** Peroxisome proliferator-activated receptors (PPARs) are ligand-activated transcription factors that function as master regulators of lipid and glucose

metabolism.[10][11] Fatty acids and their derivatives are the canonical endogenous ligands for PPARs.[12] Upon activation, PPARs heterodimerize with the retinoid X receptor (RXR) and bind to specific DNA sequences (PPREs) to regulate the transcription of target genes involved in fatty acid oxidation, adipogenesis, and inflammation.[11][13]

Heptadecanamide: An Odd-Chain Lipid with Untapped Potential

Heptadecanamide is the primary amide of heptadecanoic acid (C17:0), a saturated odd-chain fatty acid. While direct studies on **heptadecanamide** are scarce, compelling evidence from its parent fatty acid provides a strong rationale for its investigation as a bioactive signaling molecule.

Inferred Bioactivity from Heptadecanoic Acid

Recent studies have demonstrated that heptadecanoic acid exerts potent anti-cancer effects. It has been shown to induce apoptosis and enhance the chemosensitivity of pancreatic cancer cells to gemcitabine, exhibiting stronger cytotoxic effects than several other common saturated and unsaturated fatty acids.[14] This pro-apoptotic activity suggests that its derivatives, including **heptadecanamide**, may play a role in regulating cell cycle progression and cell death pathways.[14][15]

Hypothesized Molecular Targets and Cellular Functions

Based on its structural similarity to other PFAMs and the known functions of its parent fatty acid, we can hypothesize several primary signaling roles for **heptadecanamide**:

- **Modulation of the Endocannabinoid System:** Given that oleamide (C18:1 amide) interacts with CB1 receptors, it is plausible that **heptadecanamide**, with its similar alkyl chain length, could also act as a ligand or modulator for cannabinoid receptors. Its effects may be weaker or more selective than other known endocannabinoids.
- **Activation of PPAR α :** As a derivative of a fatty acid, **heptadecanamide** is a prime candidate for a PPAR ligand. Activation of PPAR α , in particular, would be consistent with a role in regulating fatty acid catabolism and inflammation, aligning with the broader functions of lipid mediators.[13]

- Induction of Apoptosis: The potent pro-apoptotic effects of heptadecanoic acid in cancer cells suggest that **heptadecanamide** may function as an endogenous regulator of apoptosis.[14] This could involve direct or indirect modulation of critical cell death pathways such as the PI3K/Akt/mTOR or Hippo pathways.[16]


Comparative Bioactivity of Related Fatty Acid Amides

To provide context for potential experimental design, the following table summarizes key quantitative parameters for well-characterized fatty acid amides. Data for **heptadecanamide** remains to be determined.

Compound	Molecular Target(s)	Reported Affinity / Potency (EC ₅₀ /K _i)	Key Cellular Function(s)
Anandamide (AEA)	CB1, CB2, TRPV1	K _i ≈ 61-89 nM (human CB1)	Neurotransmission, Pain modulation, Appetite
Oleamide	CB1, 5-HT receptors	EC ₅₀ ≈ 500 nM (CB1)	Sleep induction, Angiogenesis
Palmitoylethanolamide (PEA)	PPARα, GPR55	EC ₅₀ ≈ 3 μM (PPARα)	Anti-inflammatory, Analgesic
Heptadecanamide	Hypothesized: CB1, PPARα	To Be Determined (TBD)	Hypothesized: Apoptosis, Metabolic regulation

Technical Guide: A Roadmap for Heptadecanamide Research

Investigating a novel signaling molecule requires a systematic, multi-faceted approach. The following protocols provide validated, step-by-step methodologies tailored for the study of fatty acid amides.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for validating **heptadecanamide**'s function.

Protocol 1: Quantification of Endogenous Heptadecanamide via LC-MS/MS

Rationale: The first step is to confirm the endogenous presence of **heptadecanamide** in relevant biological samples (e.g., cell lines, tissues, plasma). Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides the necessary sensitivity and specificity for this task. [\[17\]](#)

Methodology:

- Internal Standard Preparation: Prepare a stock solution of a deuterated **heptadecanamide** analog (e.g., **heptadecanamide-d3**) in an appropriate organic solvent (e.g., methanol) to be used as an internal standard (IS).
- Sample Homogenization: Homogenize cell pellets or tissues (typically 50-100 mg) in a cold solvent mixture, such as 2:1:1 chloroform:methanol:Tris buffer (50 mM, pH 8.0), after spiking with the IS.
- Lipid Extraction (Folch Method):
 - Vortex the homogenate vigorously for 2 minutes.
 - Centrifuge at 2000 x g for 15 minutes at 4°C to separate the phases.
 - Carefully collect the lower organic phase containing the lipids.
 - Dry the organic phase under a gentle stream of nitrogen gas.
- Sample Reconstitution: Reconstitute the dried lipid extract in a small volume (e.g., 100 µL) of a mobile phase-compatible solvent (e.g., 90:10 methanol:water).
- LC Separation:
 - Inject the sample onto a C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

- Use a gradient elution method. For example: Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile/Methanol 1:1 + 0.1% Formic Acid).
- Run a gradient from 50% B to 100% B over 10 minutes, hold at 100% B for 2 minutes, and re-equilibrate.
- MS/MS Detection:
 - Utilize a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.
 - Perform Multiple Reaction Monitoring (MRM) to detect specific precursor-to-product ion transitions for both native **heptadecanamide** and the IS. (Transitions must be empirically determined but would be based on the protonated molecule $[M+H]^+$).
- Quantification: Construct a standard curve using known concentrations of a synthetic **heptadecanamide** standard. Quantify the endogenous levels in samples by comparing the peak area ratio of the analyte to the IS against the standard curve.

Protocol 2: Competitive Radioligand Binding Assay

Rationale: To determine if **heptadecanamide** directly interacts with hypothesized targets like CB1 or PPAR α , a competitive binding assay is the gold standard. This protocol describes a general framework using cell membranes expressing the receptor of interest.

Methodology:

- Membrane Preparation: Prepare membranes from cells overexpressing the human CB1 receptor (or another target). This is typically done by homogenizing the cells in a hypotonic buffer followed by centrifugation to pellet the membranes, which are then resuspended in a binding buffer.
- Assay Setup: In a 96-well plate, combine:
 - A fixed concentration of a high-affinity radioligand (e.g., $[^3H]$ CP-55,940 for CB1).
 - Increasing concentrations of unlabeled **heptadecanamide** (e.g., from 1 nM to 100 μ M).

- A fixed amount of membrane protein (e.g., 10-20 µg).
- Control Wells:
 - Total Binding: Radioligand + membranes (no competitor).
 - Non-Specific Binding (NSB): Radioligand + membranes + a high concentration of a known, potent unlabeled ligand (e.g., WIN 55,212-2 for CB1).
- Incubation: Incubate the plate at 30°C for 60-90 minutes to allow binding to reach equilibrium.
- Harvesting: Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter plate (e.g., GF/B), followed by several washes with ice-cold wash buffer to remove unbound radioligand.
- Detection: Allow the filters to dry, then add scintillation cocktail to each well and count the radioactivity using a scintillation counter.
- Data Analysis:
 - Calculate Specific Binding = Total Binding - Non-Specific Binding.
 - Plot the percentage of specific binding as a function of the log concentration of **heptadecanamide**.
 - Fit the data to a one-site competition model using non-linear regression to determine the inhibition constant (K_i).

Protocol 3: PPAR α Transcriptional Reporter Assay

Rationale: To assess whether **heptadecanamide** can functionally activate a nuclear receptor, a reporter gene assay is highly effective. This protocol measures the ability of a compound to induce the transcription of a gene controlled by PPAR α .

Methodology:

- Cell Culture and Transfection:

- Culture a suitable cell line (e.g., HEK293T or HepG2) in appropriate media.
- Co-transfect the cells with two plasmids:
 - An expression vector for human PPAR α .
 - A reporter plasmid containing a luciferase gene under the control of a promoter with multiple PPRES.
- A co-transfected plasmid expressing β -galactosidase or Renilla luciferase can be used to normalize for transfection efficiency.
- Compound Treatment: After 24 hours, replace the media with fresh media containing varying concentrations of **heptadecanamide** (e.g., 1 μ M to 50 μ M). Include a known PPAR α agonist (e.g., GW7647) as a positive control and a vehicle (e.g., DMSO) as a negative control.
- Incubation: Incubate the cells for another 18-24 hours to allow for transcriptional activation and reporter protein expression.
- Cell Lysis: Wash the cells with PBS and then lyse them using a passive lysis buffer.
- Luciferase Assay:
 - Transfer a portion of the cell lysate to a white-walled 96-well plate.
 - Use a luminometer to inject a luciferase assay substrate and measure the resulting luminescence.
- Normalization: Measure the activity of the normalization enzyme (e.g., β -galactosidase) in the remaining lysate.
- Data Analysis:
 - Normalize the luciferase activity to the control reporter activity for each well.
 - Plot the normalized reporter activity (as fold-change over vehicle control) against the log concentration of **heptadecanamide**.

- Use non-linear regression to calculate the EC₅₀ value, which represents the concentration required for 50% of the maximal response.

Implications for Drug Development and Future Directions

The systematic investigation of **heptadecanamide** holds significant promise for therapeutic innovation.

- **Oncology:** If the pro-apoptotic effects of its parent fatty acid are recapitulated by the amide, **heptadecanamide** or its stable analogs could serve as a novel scaffold for developing anti-cancer agents, particularly for chemo-resistant tumors.[\[14\]](#)
- **Metabolic and Inflammatory Diseases:** Should **heptadecanamide** prove to be a potent PPAR α agonist, it would join a class of molecules with validated roles in treating dyslipidemia and metabolic syndrome.[\[11\]](#)[\[13\]](#) Its potential anti-inflammatory effects could be leveraged for conditions ranging from atherosclerosis to neuroinflammation.
- **Targeting FAAH:** The discovery of any potent signaling role for **heptadecanamide** would immediately highlight its degrading enzyme, FAAH, as a therapeutic target.[\[5\]](#) Inhibiting FAAH would elevate endogenous levels of **heptadecanamide**, providing a strategy to amplify its beneficial effects in a targeted and physiological manner.

Future research should focus on executing the proposed experimental workflows, expanding the investigation to other potential receptor targets (e.g., orphan GPCRs), and ultimately validating these findings in relevant animal models of disease.[\[18\]](#) The exploration of the fatty acid amidome is far from complete, and odd-chain species like **heptadecanamide** represent a promising frontier in lipid signaling and drug discovery.

References

- Ezzili, C., Otrubova, K., & Boger, D. L. (2010). Fatty acid amide signaling molecules. *Bioorganic & Medicinal Chemistry Letters*, 20(20), 5959–5968. [\[Link\]](#)
- Balvers, M. G., Verhoeckx, K. C., & Meijerink, J. (2012). Targeted lipidomics: fatty acid amides and pain modulation. *Current pharmaceutical design*, 18(32), 4948–4961. [\[Link\]](#)

- Ghaffari, M., & Chapman, K. D. (2021). Synthesis, Quantification, and Characterization of Fatty Acid Amides from In Vitro and In Vivo Sources. *Molecules* (Basel, Switzerland), 26(16), 4994. [[Link](#)]
- Lipotype GmbH. Fatty Amides. *Lipid Analysis*. [[Link](#)]
- Agency for Toxic Substances and Disease Registry. (1995). Analytical Methods. Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. [[Link](#)]
- Ezzili, C., Otrubova, K., & Boger, D. L. (2010). Fatty acid amide signaling molecules. *Bioorganic & medicinal chemistry letters*, 20(20), 5959–5968. [[Link](#)]
- Okuno, T., & Yokomizo, T. (2021). Metabolism and biological functions of 12(S)-hydroxyheptadeca-5Z,8E,10E-trienoic acid. *Prostaglandins & other lipid mediators*, 152, 106502. [[Link](#)]
- Devane, W. A., Hanus, L., Breuer, A., Pertwee, R. G., Stevenson, L. A., Griffin, G., Gibson, D., Mandelbaum, A., Etinger, A., & Mechoulam, R. (1992). Isolation and structure of a brain constituent that binds to the cannabinoid receptor. *Science* (New York, N.Y.), 258(5090), 1946–1949. [[Link](#)]
- Hihi, A. K., Michalik, L., & Wahli, W. (2002). PPARs: transcriptional effectors of fatty acids and their derivatives. *Cellular and molecular life sciences : CMLS*, 59(5), 790–798. [[Link](#)]
- Mukhopadhyay, B., Cinar, R., Yin, S., Liu, J., Tam, J., Godlewski, G., Harvey-White, J., Mordi, I., Nunez-Rodriguez, M., Kunos, G., & Pacher, P. (2011). Hyperactivation of anandamide synthesis and regulation of cell-cycle progression via cannabinoid type 1 (CB1) receptors in the regenerating liver. *Proceedings of the National Academy of Sciences of the United States of America*, 108(15), 6323–6328. [[Link](#)]
- Benito, C., Núñez, E., Tolón, R. M., Carrier, E. J., Rábano, A., Hillard, C. J., & Romero, J. (2003). Cannabinoid CB1 and CB2 Receptors and Fatty Acid Amide Hydrolase Are Specific Markers of Plaque Cell Subtypes in Human Multiple Sclerosis. *The Journal of neuroscience : the official journal of the Society for Neuroscience*, 23(35), 11136–11141. [[Link](#)]
- Jenkins, B., West, J. A., & Koulman, A. (2015). A review of odd-chain fatty acid metabolism and the role of pentadecanoic acid (C15:0) and heptadecanoic acid (C17:0) in health and

disease. *Molecules* (Basel, Switzerland), 20(2), 2425–2444. [[Link](#)]

- Thompson, Z., Ramer, M. S., & Newman, J. W. (2021). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. *Chemical reviews*, 121(14), 8359–8416. [[Link](#)]
- Lee, J. Y., Kim, H. S., Lee, J., Kim, Y. S., & Kim, J. (2023). Heptadecanoic Acid, an Odd-Chain Fatty Acid, Induces Apoptosis and Enhances Gemcitabine Chemosensitivity in Pancreatic Cancer Cells. *Journal of medicinal food*, 26(3), 201–210. [[Link](#)]
- Zhang, Z., Li, S., Wang, X., et al. (2018). Compound 1 induces cell cycle arrest and apoptotic cell death in HepG2 cells. *Scientific Reports*, 8, 12345. [[Link](#)]
- Hihi, A. K., Michalik, L., & Wahli, W. (2002). PPARs: transcriptional effectors of fatty acids and their derivatives. *Cellular and Molecular Life Sciences*, 59(5), 790-798. [[Link](#)]
- Kersten, S., & Stienstra, R. (2017). Molecular Actions of PPAR α in Lipid Metabolism and Inflammation. *Endocrine reviews*, 38(4), 275–309. [[Link](#)]
- Igal, R. A. (2010). Sphingomyelin and derivatives as cellular signals. *Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids*, 1801(4), 438-453. [[Link](#)]
- Thummarati, P., et al. (2023). Molecular Targets and Signaling Pathways in Cholangiocarcinoma: A Systematic Review. *Asian Pacific journal of cancer prevention : APJCP*, 24(3), 741–752. [[Link](#)]
- Yang, Q., Nagano, T., Shah, Y., Cheung, C., Ito, S., & Gonzalez, F. J. (2008). Hepatocyte-restricted Constitutive Activation of PPAR Alpha Induces Hepatoproliferation but Not Hepatocarcinogenesis. *Carcinogenesis*, 29(10), 2043–2050. [[Link](#)]
- Evan, G. I., & Vousden, K. H. (2001). Proliferation, cell cycle and apoptosis in cancer. *Nature*, 411(6835), 342-348. [[Link](#)]
- Thummarati, P., et al. (2023). Molecular Targets and Signaling Pathways in Cholangiocarcinoma: A Systematic Review. *Asian Pacific Journal of Cancer Prevention*, 24(3), 741-752. [[Link](#)]

- Varga, T., Czimmerer, Z., & Nagy, L. (2011). PPARs are a unique set of fatty acid regulated transcription factors controlling both lipid metabolism and inflammation. *Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease*, 1812(8), 1007-1022. [[Link](#)]
- Ullah, A., Munir, S., Badshah, S. L., Khan, N., Ghani, L., Poulson, B. G., Emwas, A. H., & Jaremko, M. (2023). Important Flavonoids and Their Role as a Therapeutic Agent. *Molecules (Basel, Switzerland)*, 28(3), 1345. [[Link](#)]
- Llovet, J. M., et al. (2015). Molecular pathogenesis and targeted therapies for hepatocellular carcinoma. *Cell*, 162(1), 5-19. [[Link](#)]
- Cell Press. (2018). Cannabinoid Receptors Control Incidental Learning. YouTube. [[Link](#)]
- Brückner, S., & Bode, H. B. (2011). Biosynthesis and function of secondary metabolites. *Beilstein journal of organic chemistry*, 7, 1573–1574. [[Link](#)]
- Ma, L., et al. (2022). Advancements in Disease Modeling and Drug Discovery Using iPSC-Derived Hepatocyte-like Cells. *Frontiers in Cell and Developmental Biology*, 10, 858688. [[Link](#)]
- Hovione. (2019). Small Molecule Development Analytical Methods for Faster Time to Market. White Paper. [[Link](#)]
- Djulbegovic, M., et al. (2017). Cannabinoid Receptor 1 and Fatty Acid Amide Hydrolase Contribute to Operant Sensation Seeking in Mice. *Frontiers in behavioral neuroscience*, 11, 140. [[Link](#)]
- Cravatt, B. F., et al. (2001). Supersensitivity to anandamide and enhanced endogenous cannabinoid signaling in mice lacking fatty acid amide hydrolase. *Proceedings of the National Academy of Sciences of the United States of America*, 98(16), 9371–9376. [[Link](#)]
- Kilgore, M. B., & Kutchan, T. M. (2016). The Amaryllidaceae alkaloids: biosynthesis and methods for enzyme discovery. *Phytochemistry reviews : proceedings of the Phytochemical Society of Europe*, 15(2), 227–246. [[Link](#)]
- Tsai, W. C., & Hsu, S. D. (2017). Molecular Targets and Signaling Pathways of microRNA-122 in Hepatocellular Carcinoma. *BioMed research international*, 2017, 7840152. [[Link](#)]

- Wolfender, J. L., et al. (2015). Comparison of analytical techniques for the identification of bioactive compounds from natural products. *Chimia*, 69(7-8), 416–422. [[Link](#)]
- Kumar, S., et al. (2022). Green Chromatographic Method for Determination of Active Pharmaceutical Ingredient, Preservative, and Antioxidant in an Injectable Formulation: Robustness by Design Expert. *ACS omega*, 7(38), 34509–34520. [[Link](#)]
- Choudhary, D., et al. (2023). Potential role of different animal models for the evaluation of bioactive compounds. *Journal of translational medicine*, 21(1), 679. [[Link](#)]
- Roy, N. K., et al. (2021). *Cananga odorata* (Ylang-Ylang) modulate pathways involved in cancer: Gene set enrichment and network pharmacology approach. *Heliyon*, 7(7), e07501. [[Link](#)]
- Kowalska, K., et al. (2021). The Existing Methods and Novel Approaches in Mycotoxins' Detection. *Molecules (Basel, Switzerland)*, 26(21), 6437. [[Link](#)]
- Howlett, A. C., & Mukhopadhyay, S. (2000). Cellular signal transduction by anandamide and 2-arachidonoylglycerol. *Chemistry and physics of lipids*, 108(1-2), 53–70. [[Link](#)]
- Al-Bawab, A. Q. (2022). Anticancer Effects of Fucoxanthin through Cell Cycle Arrest, Apoptosis Induction, Angiogenesis Inhibition, and Autophagy Modulation. *Marine drugs*, 20(8), 522. [[Link](#)]
- Al-Bawab, A. Q. (2022). Hidden Treasure: Halophilic Fungi as a Repository of Bioactive Lead Compounds. *Marine drugs*, 20(8), 522. [[Link](#)]
- Editorial. (2022). Editorial: Fungal Bioactive Metabolites of Pharmacological Relevance. *Frontiers in pharmacology*, 13, 909117. [[Link](#)]
- Begum, M. N. (2022). Editorial: Fungal Bioactive Metabolites of Pharmacological Relevance. *Frontiers in Pharmacology*, 13, 909117. [[Link](#)]
- Grundmann, M., et al. (2021). Ligand-Free Signaling of G-Protein-Coupled Receptors: Physiology, Pharmacology, and Genetics. *Pharmacological reviews*, 73(2), 894–945. [[Link](#)]

- Del-Toro-Viera, F., et al. (2021). Pharmacological Properties of Polyphenols: Bioavailability, Mechanisms of Action, and Biological Effects in In Vitro Studies, Animal Models, and Humans. *Molecules* (Basel, Switzerland), 26(16), 5037. [[Link](#)]
- Michael Smith Laboratories. (2020). Leveraging the Power of Model Organisms to Diagnose and Develop New Therapies for Rare Diseases. The University of British Columbia. [[Link](#)]
- de Andrade, J. P., et al. (2023). Pharmacological and toxicological effects of Amaryllidaceae. *Brazilian journal of biology = Revista brasleira de biologia*, 84, e277092. [[Link](#)]
- Rothbauer, M., et al. (2023). Human disease models in drug development. *Nature reviews. Bioengineering*, 1(6), 433–453. [[Link](#)]
- Chen, X., et al. (2023). Functional foods and bioactive compounds: a comprehensive review on their role in mitigating drug-induced liver injury. *Frontiers in pharmacology*, 14, 1205315. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Fatty Acid Amide Signaling Molecules - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. lipotype.com [lipotype.com]
- 3. Cannabinoid CB1 and CB2 Receptors and Fatty Acid Amide Hydrolase Are Specific Markers of Plaque Cell Subtypes in Human Multiple Sclerosis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. Synthesis, Quantification, and Characterization of Fatty Acid Amides from In Vitro and In Vivo Sources | MDPI [mdpi.com]
- 5. Supersensitivity to anandamide and enhanced endogenous cannabinoid signaling in mice lacking fatty acid amide hydrolase - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 6. Cannabinoid receptors and their endogenous agonist, anandamide - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. m.youtube.com [m.youtube.com]

- 8. Cannabinoid Receptor 1 and Fatty Acid Amide Hydrolase Contribute to Operant Sensation Seeking in Mice - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 9. Cellular signal transduction by anandamide and 2-arachidonoylglycerol - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11551111/)]
- 10. PPARs: transcriptional effectors of fatty acids and their derivatives - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11551111/)]
- 11. Pleiotropic Actions of Peroxisome Proliferator-Activated Receptors (PPARs) in Dysregulated Metabolic Homeostasis, Inflammation and Cancer: Current Evidence and Future Perspectives - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 12. PPARs: transcriptional effectors of fatty acids and their derivatives - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 13. Molecular Actions of PPAR α in Lipid Metabolism and Inflammation - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11551111/)]
- 14. Heptadecanoic Acid, an Odd-Chain Fatty Acid, Induces Apoptosis and Enhances Gemcitabine Chemosensitivity in Pancreatic Cancer Cells - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11551111/)]
- 15. Cell Cycle and Apoptosis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 16. Molecular Targets and Signaling Pathways in Cholangiocarcinoma: A Systematic Review - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 17. Targeted lipidomics: fatty acid amides and pain modulation - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11551111/)]
- 18. Potential role of different animal models for the evaluation of bioactive compounds - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- To cite this document: BenchChem. [endogenous function of Heptadecanamide in cellular signaling]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1601380/docs#endogenous-function-of-heptadecanamide-in-cellular-signaling>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)